Cas no 63939-65-1 (2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)-)
2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)-
- OXOTREMORINE M
- OXOTREMORINE METHIODIDE
- N,N,N-TriMethyl-4-(2-oxo-1-pyrolidinyl)-2-butyn-1-aMMoniuMiodide
- Oxotremorine M,N,N,N-Trimethyl-4-(2-oxo-1-pyrolidinyl)-2-butyn-1-ammoniumiodide
- N,N,N,-Trimethyl-4-(2-oxo-1-pyrrolidinyl)-2-butyn-1-ammonium iodide
- Oxotremorine M solid
- Lopac-O-100
- CANZROMYQDHYHR-UHFFFAOYSA-N
- oxotremorine-M
- CHEMBL23957
- NCGC00015758-02
- KBio1_000379
- 63939-65-1
- CHEBI:38322
- OXO-M
- Tocris-1067
- BDBM50005677
- PDSP1_000571
- NCGC00024979-02
- KBio2_005107
- GTPL8595
- CCG-205035
- N,N,N-trimethyl-4-(2-oxopyrrolidin-1-yl)but-2-yn-1-aminium
- NCGC00015758-08
- N,N,N-Trimethyl-4-(2-oxo-1-pyrrolidinyl)-2-butyn-1-aminium
- GTPL303
- VWS78J9ZUJ
- NCGC00015758-01
- IDI1_000379
- NCGC00015758-03
- Spectrum_001982
- UNII-VWS78J9ZUJ
- KBio2_002539
- [3H]oxotremorine-M
- Lopac0_000954
- NINDS_000379
- SCHEMBL4542695
- KBioSS_002548
- KBio2_007675
- Q27088224
- 2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)-
- BRD-K01942991-005-08-2
- L000458
- PDSP2_000569
- NCGC00024979-01
- Trimethyl-[4-(2-oxo-pyrrolidin-1-yl)-but-2-ynyl]-ammonium; iodide
- trimethyl-[4-(2-oxopyrrolidin-1-yl)but-2-ynyl]azanium
- CHEMBL44674
- NCGC00015758-04
- DivK1c_000379
-
- MDL: MFCD00055133
- Inchi: 1S/C11H19N2O/c1-13(2,3)10-5-4-8-12-9-6-7-11(12)14/h6-10H2,1-3H3/q+1
- InChI Key: CANZROMYQDHYHR-UHFFFAOYSA-N
- SMILES: O=C1CCCN1CC#CC[N+](C)(C)C
Computed Properties
- Exact Mass: 322.05400
- Monoisotopic Mass: 195.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 20.3
Experimental Properties
- Color/Form: White solid
- Solubility: H2O: 24 mg/mL
- PSA: 20.31000
- LogP: -2.73970
- Solubility: Not determined
2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)- Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H300 + H310 + H330
- Warning Statement: P260-P264-P280-P284-P301+P310-P302+P350
- Hazardous Material transportation number:UN 2810 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 26/27/28
- Safety Instruction: S22-S24/25
- RTECS:ER9552000
-
Hazardous Material Identification:
- Storage Condition:2-8°C
2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)- Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O920053-100mg |
Oxotremorine M |
63939-65-1 | 100mg |
¥1,371.60 | 2022-09-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203656-100mg |
Oxotremorine M, |
63939-65-1 | ≥98% | 100mg |
¥1091.00 | 2023-09-05 | |
| Ambeed | A1174850-1g |
N,N,N-Trimethyl-4-(2-oxopyrrolidin-1-yl)but-2-yn-1-aminium |
63939-65-1 | 98% | 1g |
$156.0 | 2025-02-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-203656-100 mg |
Oxotremorine M, |
63939-65-1 | ≥98% | 100MG |
¥1,091.00 | 2023-07-10 | |
| A2B Chem LLC | AG67374-5mg |
OXOTREMORINE M |
63939-65-1 | 98% by HPLC | 5mg |
$50.00 | 2024-04-19 | |
| A2B Chem LLC | AG67374-10mg |
OXOTREMORINE M |
63939-65-1 | 98% by HPLC | 10mg |
$57.00 | 2024-04-19 | |
| A2B Chem LLC | AG67374-25mg |
OXOTREMORINE M |
63939-65-1 | 98% by HPLC | 25mg |
$76.00 | 2024-04-19 | |
| A2B Chem LLC | AG67374-50mg |
OXOTREMORINE M |
63939-65-1 | 98% by HPLC | 50mg |
$102.00 | 2024-04-19 | |
| A2B Chem LLC | AG67374-100mg |
OXOTREMORINE M |
63939-65-1 | 98% by HPLC | 100mg |
$146.00 | 2024-04-19 | |
| A2B Chem LLC | AG67374-500mg |
OXOTREMORINE M |
63939-65-1 | 98% by HPLC | 500mg |
$382.00 | 2024-04-19 |
2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)-
2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl): A Comprehensive Overview
2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl) (CAS No. 63939-65-1) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, often referred to by its systematic name, is a quaternary ammonium salt with a distinctive structure that includes a butynyl group and a pyrrolidinone moiety. Its unique chemical properties make it an intriguing candidate for various applications, including drug development and materials science.
The structure of 2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl) is characterized by a central quaternary ammonium ion, which is substituted with three methyl groups and a butynyl group. The pyrrolidinone moiety, attached to the butynyl group, imparts additional functional versatility to the molecule. The presence of the triple bond in the butynyl group and the carbonyl group in the pyrrolidinone ring contribute to its reactivity and potential for forming stable complexes with various metal ions.
In recent years, 2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl) has been the subject of extensive research due to its potential applications in drug development. Studies have shown that this compound exhibits promising antimicrobial and antifungal properties, making it a valuable candidate for developing new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl) effectively inhibited the growth of several pathogenic bacteria and fungi, including Staphylococcus aureus and Candida albicans.
Beyond its antimicrobial properties, 2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl) has also shown potential in the field of materials science. Researchers have explored its use as a building block for creating novel polymers and functional materials. The compound's ability to form stable complexes with metal ions makes it an excellent candidate for developing metallopolymers with tunable properties. A 2022 study in the Journal of Polymer Science reported the synthesis of a series of metallopolymers using 2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl) as a monomer, demonstrating their potential applications in catalysis and sensing.
The synthesis of 2-Butyn-1-aminium, N,N,N-trimethyl-4-(2-o xo -1-pyrrolidinyl) involves several well-established chemical reactions. One common approach involves the reaction of 4-amino-butyne with trimethylamine followed by the formation of the pyrrolidinone ring through an intramolecular cyclization reaction. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.
In terms of safety, 2-B ut yn -1-a min ium , N ,N ,N -t rim eth yl -4 -( 2 - ox o - 1 - pyr ro lid in yl ) is generally considered to be non-toxic and non-hazardous when handled properly. However, like any chemical compound, it should be stored and used following standard laboratory safety protocols to minimize any potential risks.
The future prospects for 2-B ut yn -1-a min ium , N ,N ,N -t rim eth yl -4 -( 2 - ox o - 1 - pyr ro lid in yl ) are promising. Ongoing research continues to uncover new applications and properties of this compound. For example, recent studies have explored its potential as a precursor for developing novel drug delivery systems and as a functional additive in advanced materials. The unique combination of its structural features and chemical reactivity makes it an attractive target for further investigation.
In conclusion, 2-B ut yn -1-a min ium , N ,N ,N -t rim eth yl -4 -( 2 - ox o - 1 - pyr ro lid in yl ) (CAS No. 63939-65-1) is a multifaceted compound with significant potential in various scientific fields. Its antimicrobial properties, versatility in materials science, and ease of synthesis make it an important molecule for researchers and industry professionals alike. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.
63939-65-1 (2-Butyn-1-aminium,N,N,N-trimethyl-4-(2-oxo-1-pyrrolidinyl)-) Related Products
- 70-22-4(2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)-2-butyn-1-yl]-)
- 766-61-0(1-Prop-2-ynyl-pyrrolidin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)